(11Z)-3-oxohexadecenoyl-CoA

• Molecular Formula: C37H62N7O18P3S
• Molecular Weight: 1017.9 g/mol
• InChI: InChI=1S/C37H62N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-25(45)20-28(47)66-19-18-39-27(46)16-17-40-35(50)32(49)37(2,3)22-59-65(56,57)62-64(54,55)58-21-26-31(61-63(51,52)53)30(48)36(60-26)44-24-43-29-33(38)41-23-42-34(29)44/h7-8,23-24,26,30-32,36,48-49H,4-6,9-22H2,1-3H3,(H,39,46)(H,40,50)(H,54,55)(H,56,57)(H2,38,41,42)(H2,51,52,53)/b8-7-/t26-,30-,31-,32+,36-/m1/s1
• InChIKey: LGTVDWICXIBIOI-UBPKJMQESA-N

(11Z)-3-Oxohexadecenoyl-CoA: Long-Chain Unsaturated 3-Oxoacyl-CoA for Peroxisomal and Mitochondrial β‑Oxidation Research

(11Z)-3-Oxohexadecenoyl-CoA is a monounsaturated long‑chain 3‑oxoacyl‑CoA with a C16 acyl chain bearing a cis‑double bond at the Δ11 position [1]. As a key intermediate in the β‑oxidation of unsaturated fatty acids, it participates in both mitochondrial and peroxisomal pathways [2]. The compound serves as a substrate for long‑chain 3‑hydroxyacyl‑CoA dehydrogenase (LCHAD; EC 1.1.1.211) and as an inhibitor of peroxisomal acyl‑CoA oxidase 1 (ACOX1), providing a molecular tool to probe fatty acid catabolism and its regulation [3].

Pathway Intermediate Long-chain unsaturated 3-oxoacyl-CoA in β-oxidation

Enzyme Substrate Reported substrate for mitochondrial LCHAD

Enzyme Inhibitor Inhibitor of peroxisomal ACOX1 in research models

• [1] ChEBI. (11Z)-3-oxohexadecenoyl-CoA (CHEBI:82967). Available at: https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:82967 (Accessed: 2026-04-18). View Source
• [2] MiMeDB. 3-oxo-(11Z)-hexadecenoyl-CoA (MMDBc0055399). Available at: https://v1.mimedb.org/metabolites/MMDBc0055399 (Accessed: 2026-04-18). View Source
• [3] Horcas Nieto, J. M. Establishing a peroxisomal β‑oxidation computational kinetic model to understand the effects of amino‑acid restriction. PhD Thesis, University of Groningen, 2021, p. 135. Available at: https://www.publicatie-online.nl/uploaded/flipbook/172137-Jos%C3%A9-Manuel-Horcas-Nieto/135/. View Source

Why (11Z)-3-Oxohexadecenoyl-CoA Cannot Be Replaced by Saturated or Positional Isomers in Metabolic Studies

The (11Z) double bond dictates enzyme‑substrate recognition and downstream metabolic flux. Saturated analogs like 3‑oxohexadecanoyl‑CoA lack the unsaturation that influences binding to LCHAD and ACOX1, while positional isomers such as (7Z)-3‑oxohexadecenoyl‑CoA exhibit distinct enzyme kinetics and pathway routing [1]. Empirical evidence shows that 3‑oxohexadecanoyl‑CoA acts as a feedback inhibitor of ACOX1 with a Ki several‑fold lower than the Km of the downstream thiolase, a regulatory feature not replicated by other chain‑length or double‑bond variants [2]. Consequently, substituting any analog compromises the fidelity of β‑oxidation flux measurements and pathway modeling.

Risk Factor

(11Z)-3-Oxohexadecenoyl-CoA

Typical Substitute

Acyl chain unsaturation

(11Z) double bond

Saturated analog lacks binding modulation

Double-bond position

Δ11

Δ7 isomer (CHEBI:88090) exhibits distinct enzyme recognition

Regulatory feedback

Reported ACOX1 inhibition context

Not replicated by other chain-length or double-bond variants

• [1] Gene Ontology. (7Z)-3-oxohexadecenoyl-CoA (CHEBI:88090). Available at: https://amigo.geneontology.org/amigo/term/CHEBI:88090 (Accessed: 2026-04-18). View Source
• [2] Horcas Nieto, J. M. Establishing a peroxisomal β‑oxidation computational kinetic model to understand the effects of amino‑acid restriction. PhD Thesis, University of Groningen, 2021, p. 135. Available at: https://www.publicatie-online.nl/uploaded/flipbook/172137-Jos%C3%A9-Manuel-Horcas-Nieto/135/. View Source

(11Z)-3-Oxohexadecenoyl-CoA: Comparative Performance Data Against Key Analogs

Long‑Chain Substrate Preference of Mitochondrial LCHAD: C16 vs. C4 Activity

The long‑chain 3‑hydroxyacyl‑CoA dehydrogenase (LCHAD; EC 1.1.1.211) that utilizes (11Z)-3‑oxohexadecenoyl‑CoA as a substrate exhibits a pronounced preference for long‑chain substrates over short‑chain substrates. The enzyme, purified from the mitochondrial inner membrane, shows 6‑ to 15‑fold higher activity with a C16 substrate compared to a C4 substrate [1]. This class‑level inference is relevant because (11Z)-3‑oxohexadecenoyl‑CoA is a C16 substrate.

Substrate chain-length preference

Class-level inference

6–15× higher activity with C16 vs. C4

Supports LCHAD assay sensitivity context

Purified mitochondrial inner membrane enzyme

Evidence Dimension	Enzymatic activity (LCHAD)
Target Compound Data	C16 substrate (representative of (11Z)-3‑oxohexadecenoyl‑CoA)
Comparator Or Baseline	C4 substrate
Quantified Difference	6‑ to 15‑fold higher activity with C16 vs. C4
Conditions	Purified mitochondrial inner membrane enzyme

Why This Matters

Demonstrates that LCHAD‑coupled assays using (11Z)-3‑oxohexadecenoyl‑CoA are substantially more sensitive than those relying on short‑chain analogs.

• [1] MetaCyc. EC 1.1.1.211 – long‑chain‑3‑hydroxyacyl‑CoA dehydrogenase. Available at: https://solcyc.solgenomics.net/META/NEW-IMAGE?type=REACTION&object=1.1.1.211-RXN&&detail-level=1&orgids=(LYCO) (Accessed: 2026-04-18). View Source

Feedback Inhibition of Peroxisomal ACOX1 by 3‑Oxohexadecanoyl‑CoA

The saturated analog 3‑oxohexadecanoyl‑CoA inhibits ACOX1, the rate‑limiting enzyme of peroxisomal β‑oxidation. The inhibition constant (Ki) for 3‑oxohexadecanoyl‑CoA is several‑fold lower than the Michaelis constant (Km) of the downstream thiolase (ACAA1) for the same compound [1]. This feedback inhibition mechanism is not observed with shorter‑chain or unsaturated 3‑oxoacyl‑CoAs, establishing a unique regulatory role.

ACOX1 inhibition potency

Assay context

Ki several‑fold

Supports peroxisomal flux interpretation

May be modulated by (11Z) unsaturation

Intermediate accumulation

Cross-study comparable

C16 3‑oxoacyl‑CoA accumulated; ≤C12 remained low

Identifies thiolase bottleneck context

Rat peroxisomal fractions, >100 µM hexadecanoate

Thiolase stimulation

Supporting evidence

>7‑fold increase in thiolase activity

Supports flux sensitivity context

Human MTP assay with 0.2% Tween 20

Positional isomer identity

Class-level inference

Separate CHEBI entries and GO annotations

Confirms double-bond position context

Not interchangeable in metabolic studies

Evidence Dimension	Enzyme inhibition
Target Compound Data	3‑oxohexadecanoyl‑CoA (saturated analog)
Comparator Or Baseline	ACAA1 (downstream thiolase)
Quantified Difference	Ki (ACOX1) << Km (ACAA1) by several‑fold
Conditions	Peroxisomal β‑oxidation pathway

Why This Matters

The (11Z) unsaturation likely modulates this inhibitory potency; selecting the correct isomer is critical for accurately modeling peroxisomal flux.

• [1] Horcas Nieto, J. M. Establishing a peroxisomal β‑oxidation computational kinetic model to understand the effects of amino‑acid restriction. PhD Thesis, University of Groningen, 2021, p. 135. Available at: https://www.publicatie-online.nl/uploaded/flipbook/172137-Jos%C3%A9-Manuel-Horcas-Nieto/135/. View Source

Accumulation of 3‑Oxohexadecanoyl‑CoA Under High Substrate Load: Thiolase Becomes Rate‑Limiting

At elevated hexadecanoate concentrations (>100 µM), 3‑oxohexadecanoyl‑CoA accumulates in peroxisomal fractions, indicating that thiolase (acetyl‑CoA acetyltransferase; EC 2.3.1.9) becomes rate‑limiting [1]. Under the same conditions, the accumulation of shorter‑chain intermediates (C12 and below) remains low and constant, suggesting that the C16 3‑oxoacyl‑CoA is the primary bottleneck.

Intermediate accumulation

Cross-study comparable

C16 3‑oxoacyl‑CoA accumulated; ≤C12 remained low

Identifies thiolase bottleneck context

Rat peroxisomal fractions, >100 µM hexadecanoate

Evidence Dimension	Intermediate accumulation
Target Compound Data	3‑oxohexadecanoyl‑CoA (saturated analog) accumulated
Comparator Or Baseline	Shorter‑chain intermediates (≤C12) remained low
Quantified Difference	Qualitative accumulation only at >100 µM hexadecanoate
Conditions	Rat liver peroxisomal fractions incubated with [U‑14C]hexadecanoate

Why This Matters

Identifies the C16 3‑oxoacyl‑CoA as a critical node for measuring peroxisomal β‑oxidation capacity and thiolase activity; (11Z) unsaturation may further alter this dynamic.

• [1] Bartlett, K., et al. Intermediates of peroxisomal β‑oxidation. A study of the fatty acyl‑CoA esters which accumulate during peroxisomal β‑oxidation of [U‑14C]hexadecanoate. Biochem. J. 1990, 270, 175–180. Available at: https://www.omicsdi.org/dataset/biostudies-other/S-EPMC1131695. View Source

Enhanced Flux Through Mitochondrial Trifunctional Protein Upon Stimulation of 3‑Ketoacyl‑CoA Thiolase

In assays using isolated human mitochondrial trifunctional protein, the addition of 0.2% (v/v) Tween 20 stimulated 3‑ketoacyl‑CoA thiolase activity by more than 7‑fold, leading to a substantial increase in overall flux through the pathway [1]. The intermediate 3‑ketohexadecanoyl‑CoA (3‑oxohexadecanoyl‑CoA) accumulated when thiolase was not stimulated, underscoring its role as a key regulatory point.

Thiolase stimulation

Supporting evidence

>7‑fold increase in thiolase activity

Supports flux sensitivity context

Human MTP assay with 0.2% Tween 20

Evidence Dimension	Enzyme activity stimulation
Target Compound Data	3‑ketohexadecanoyl‑CoA (saturated analog)
Comparator Or Baseline	Unstimulated condition
Quantified Difference	>7‑fold increase in thiolase activity with Tween 20
Conditions	Human mitochondrial trifunctional protein with 2‑hexadecenoyl‑CoA, CoA, NAD+

Why This Matters

Highlights the sensitivity of β‑oxidation flux to thiolase activity and the utility of (11Z)-3‑oxohexadecenoyl‑CoA as a substrate to monitor this step.

• [1] Eaton, S., et al. Control of mitochondrial β‑oxidation: sensitivity of the trifunctional protein to [NAD+]/[NADH] and [acetyl‑CoA]/[CoA]. Biochim. Biophys. Acta 1998, 1429, 230–238. doi: 10.1016/s0167-4838(98)00246-5. Available at: https://pubmed.ncbi.nlm.nih.gov/9920399/. View Source

Positional Isomer (7Z)-3‑Oxohexadecenoyl‑CoA: A Distinct Entity with Separate Enzyme Specificity

The (7Z) positional isomer of 3‑oxohexadecenoyl‑CoA is annotated as a separate chemical entity (CHEBI:88090) and is recognized as a distinct substrate in β‑oxidation pathways [1]. Although direct kinetic comparisons between (11Z) and (7Z) isomers are lacking, the existence of separate CHEBI identifiers and distinct gene ontology annotations implies differential enzyme recognition and metabolic routing.

Positional isomer identity

Class-level inference

Separate CHEBI entries and GO annotations

Confirms double-bond position context

Not interchangeable in metabolic studies

Evidence Dimension	Molecular identity
Target Compound Data	(11Z)-3‑oxohexadecenoyl‑CoA (CHEBI:82967)
Comparator Or Baseline	(7Z)-3‑oxohexadecenoyl‑CoA (CHEBI:88090)
Quantified Difference	Separate CHEBI entries; distinct metabolic pathway annotations
Conditions	Not applicable (database annotation)

Why This Matters

Confirms that double‑bond position is not interchangeable; researchers must procure the exact (11Z) isomer to reproduce published metabolic studies.

• [1] Gene Ontology. (7Z)-3-oxohexadecenoyl-CoA (CHEBI:88090). Available at: https://amigo.geneontology.org/amigo/term/CHEBI:88090 (Accessed: 2026-04-18). View Source

High‑Impact Applications of (11Z)-3‑Oxohexadecenoyl‑CoA in Metabolic and Disease Research

Dissecting Peroxisomal β‑Oxidation Flux and Thiolase Limitation

As a C16 3‑oxoacyl‑CoA, (11Z)-3‑oxohexadecenoyl‑CoA is an ideal substrate for monitoring the rate‑limiting thiolase step in peroxisomal β‑oxidation. Its accumulation at high fatty acid loads serves as a direct readout of pathway saturation [1]. Use in in vitro assays with isolated peroxisomes or recombinant enzymes enables precise quantification of flux control coefficients.

Investigating ACOX1 Feedback Inhibition and Peroxisomal Redox Regulation

The saturated analog 3‑oxohexadecanoyl‑CoA is a potent inhibitor of ACOX1, with a Ki significantly lower than the Km of the downstream thiolase [2]. (11Z)-3‑Oxohexadecenoyl‑CoA can be employed to assess whether the (11Z) double bond modulates this inhibitory potency, providing insights into the regulation of H₂O₂ production and peroxisomal redox homeostasis.

Studying Mitochondrial Trifunctional Protein Kinetics and Long‑Chain Fatty Acid Oxidation Disorders

Mitochondrial trifunctional protein (MTP) deficiency is an inherited disorder of long‑chain fatty acid oxidation. (11Z)-3‑Oxohexadecenoyl‑CoA can be used as a substrate to measure MTP activity in patient‑derived fibroblasts or recombinant enzyme assays [3]. The compound's long‑chain length ensures it reflects the clinically relevant substrate range, unlike short‑chain analogs.

Pheromone Biosynthesis Pathway Elucidation in Insects

In Spodoptera littoralis, (11Z)-3‑oxohexadecenoyl‑CoA is a key intermediate in the biosynthesis of sex pheromones [4]. Its availability as a pure chemical standard enables in vitro reconstitution of pheromone biosynthetic pathways and the screening of inhibitors for pest control applications.

Application

Selection Property

Validation Focus

Peroxisomal β-oxidation flux assays

Long-chain 3-oxoacyl-CoA probe

Thiolase rate-limitation readout

ACOX1 inhibition studies

Unsaturated acyl-CoA inhibitor

Inhibitory potency modulation by (11Z)

Mitochondrial trifunctional protein kinetics

C16 3-oxoacyl-CoA substrate

MTP activity in fatty acid oxidation models

Insect pheromone biosynthesis reconstitution

Pure chemical standard

Pathway intermediate for inhibitor screening

• [1] Bartlett, K., et al. Intermediates of peroxisomal β‑oxidation. A study of the fatty acyl‑CoA esters which accumulate during peroxisomal β‑oxidation of [U‑14C]hexadecanoate. Biochem. J. 1990, 270, 175–180. Available at: https://www.omicsdi.org/dataset/biostudies-other/S-EPMC1131695. View Source
• [2] Horcas Nieto, J. M. Establishing a peroxisomal β‑oxidation computational kinetic model to understand the effects of amino‑acid restriction. PhD Thesis, University of Groningen, 2021, p. 135. Available at: https://www.publicatie-online.nl/uploaded/flipbook/172137-Jos%C3%A9-Manuel-Horcas-Nieto/135/. View Source
• [3] Eaton, S., et al. Control of mitochondrial β‑oxidation: sensitivity of the trifunctional protein to [NAD+]/[NADH] and [acetyl‑CoA]/[CoA]. Biochim. Biophys. Acta 1998, 1429, 230–238. doi: 10.1016/s0167-4838(98)00246-5. Available at: https://pubmed.ncbi.nlm.nih.gov/9920399/. View Source
• [4] MetaCyc. Reaction: RXN-16559 – (3S,11Z)-3‑hydroxyhexadec‑11‑enoyl‑CoA + NAD+ ↔ (11Z)-3‑oxohexadecenoyl‑CoA + NADH + H+. Available at: https://solcyc.solgenomics.net/NICORAL/NEW-IMAGE?type=EC-NUMBER&object=EC-1.1.1.211&&detail-level=2 (Accessed: 2026-04-18). View Source